Cas no 808100-55-2 (Piperidine,4-(2-bromoethyl)-3-ethyl-)

Piperidine,4-(2-bromoethyl)-3-ethyl- structure
808100-55-2 structure
Product Name:Piperidine,4-(2-bromoethyl)-3-ethyl-
CAS No:808100-55-2
MF:C9H18BrN
MW:220.149921894073
CID:715054
PubChem ID:45095373
Update Time:2025-04-19

Piperidine,4-(2-bromoethyl)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Piperidine,4-(2-bromoethyl)-3-ethyl-
    • Piperidine, 4-(2-bromoethyl)-3-ethyl- (9CI)
    • 808100-55-2
    • 4-(2-Bromoethyl)-3-ethylpiperidine
    • Inchi: 1S/C9H18BrN/c1-2-8-7-11-6-4-9(8)3-5-10/h8-9,11H,2-7H2,1H3
    • InChI Key: PNLSPXBVLHFRHO-UHFFFAOYSA-N
    • SMILES: BrCCC1CCNCC1CC

Computed Properties

  • Exact Mass: 219.062
  • Monoisotopic Mass: 219.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 2.5
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